Cas no 936344-74-0 (3-ethynyl-5-fluoropyridin-2-amine)

• Product Name: 3-ethynyl-5-fluoropyridin-2-amine
• CAS No: 936344-74-0
• MF: C₇H₅FN₂
• MW: 136.126404523849
• MDL: MFCD18255023
• CID: 1083913
• PubChem ID: 55288620
• Update Time: 2025-05-20

3-ethynyl-5-fluoropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-5-fluoro-2-Pyridinamine
• 3-ethynyl-5-fluoropyridin-2-amine
• 5-fluoro-3-ethynyl-pyridine-2-amine
• 3-ethynyl-5-fluoro-pyridin-2-ylamine
• F-5079
• MFCD18255023
• SCHEMBL510587
• UGROGKLIRFHPAY-UHFFFAOYSA-N
• 936344-74-0
• AMY12321
• 2-Amino-3-ethynyl-5-fluoropyridine
• CS-0051377
• AKOS006359963
• DTXSID10717536
• P16561
• A1-02305
• SY099327
• SB40503
• AS-53482
• DB-366482

• MDL： MFCD18255023
• Inchi： 1S/C7H5FN2/c1-2-5-3-6(8)4-10-7(5)9/h1,3-4H,(H2,9,10)
• InChI Key： UGROGKLIRFHPAY-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C#C)=C1)N

Computed Properties

• Exact Mass: 136.04400
• Monoisotopic Mass: 136.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 39.64000
• LogP: 0.71430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-ethynyl-5-fluoropyridin-2-amine

Introduction to 3-ethynyl-5-fluoropyridin-2-amine (CAS No. 936344-74-0)

3-ethynyl-5-fluoropyridin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 936344-74-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its ethynyl and fluorine substituents, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 3-ethynyl-5-fluoropyridin-2-amine consists of a pyridine ring substituted at the 3-position with an ethynyl group (-C≡CH) and at the 5-position with a fluorine atom (-F). The presence of these functional groups imparts distinct reactivity and binding capabilities, which are highly advantageous in drug design. Specifically, the ethynyl group can participate in various chemical transformations, including Suzuki-Miyaura cross-coupling reactions, while the fluorine atom enhances metabolic stability and binding affinity to biological targets.

In recent years, 3-ethynyl-5-fluoropyridin-2-amine has been extensively studied for its potential applications in the synthesis of small-molecule inhibitors targeting various therapeutic areas. One notable area of research has been its use as a precursor in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. The fluorinated pyridine core has been shown to improve binding affinity to kinase active sites, making it an attractive moiety for drug discovery.

Recent advancements in computational chemistry have further highlighted the significance of 3-ethynyl-5-fluoropyridin-2-amine as a pharmacophore. Molecular docking studies have demonstrated that this compound can effectively interact with key residues in protein targets, such as tyrosine kinases. The combination of computational predictions with experimental validation has led to the identification of several lead compounds with promising pharmacological activity. For instance, derivatives of 3-ethynyl-5-fluoropyridin-2-amine have shown inhibitory effects on mutant forms of proteins implicated in chronic myeloid leukemia (CML).

Another area where 3-ethynyl-5-fluoropyridin-2-amine has shown promise is in the development of antiviral agents. The unique electronic properties of the fluorinated pyridine ring contribute to enhanced interactions with viral proteases and polymerases. Researchers have leveraged this property to design inhibitors that disrupt viral replication cycles. Preliminary studies have indicated that certain analogs of 3-ethynyl-5-fluoropyridin-2-amine exhibit potent antiviral activity against RNA viruses, including those responsible for hepatitis C and influenza.

The synthesis of 3-ethynyl-5-fluoropyridin-2-amines presents both challenges and opportunities for synthetic chemists. The introduction of the ethynyl group requires careful consideration to avoid unwanted side reactions, such as over-addition or polymerization. However, modern synthetic methodologies have enabled efficient access to this compound through multi-step sequences involving halogenation, cyanation, and subsequent reduction or cross-coupling reactions.

The role of fluorinated pyridines in medicinal chemistry cannot be overstated. The incorporation of fluorine into aromatic heterocycles often leads to improved pharmacokinetic properties, including enhanced bioavailability and reduced susceptibility to metabolic degradation. In the case of 3-ethynyl-5-fluoropyridinamines, the fluorine atom at the 5-position plays a crucial role in modulating electronic effects and steric interactions within binding pockets.

Future research directions for 3-(Ethynyl)-5-(Fluoro)Pyridinamines include exploring their potential as probes for understanding enzyme mechanisms and as building blocks for next-generation therapeutics. Advances in high-throughput screening technologies have accelerated the discovery process, allowing for rapid evaluation of large libraries derived from this scaffold.

The versatility of CAS No 93634474 0 makes it a cornerstone in modern drug discovery efforts. Its ability to serve as a versatile intermediate while maintaining high selectivity ensures its continued relevance in both academic and industrial settings. As our understanding of biological pathways grows, so too does the demand for innovative molecular tools like 3-(Ethynyl)-5-(Fluoro)Pyridinamines, driving further exploration into their therapeutic potential.